Cas no 1889401-73-3 (3-(1-aminocyclopropyl)-N-ethylbenzamide)

• Product Name: 3-(1-aminocyclopropyl)-N-ethylbenzamide
• CAS No: 1889401-73-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6564195
• PubChem ID: 115023616
• Update Time: 2025-06-26

3-(1-aminocyclopropyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopropyl)-N-ethylbenzamide
• 1889401-73-3
• EN300-1859574

• Inchi： 1S/C12H16N2O/c1-2-14-11(15)9-4-3-5-10(8-9)12(13)6-7-12/h3-5,8H,2,6-7,13H2,1H3,(H,14,15)
• InChI Key： YSDPZNFGCYKWOL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1(CC1)N)NCC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-aminocyclopropyl)-N-ethylbenzamide

Professional Introduction to Compound with CAS No. 1889401-73-3 and Product Name: 3-(1-aminocyclopropyl)-N-ethylbenzamide

The compound identified by the CAS number 1889401-73-3 and the product name 3-(1-aminocyclopropyl)-N-ethylbenzamide represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The structural motif, featuring a benzamide core linked to a cyclopropylamine moiety, suggests a potential for interactions with biological targets that may not be explored by traditional pharmacophores.

In recent years, there has been a growing emphasis on the exploration of structural diversity in drug discovery programs. The incorporation of non-linear or rigid scaffolds, such as the cyclopropyl group in 3-(1-aminocyclopropyl)-N-ethylbenzamide, can lead to compounds with distinct binding profiles and improved pharmacokinetic properties. The cyclopropyl ring, being a small, strained heterocycle, can introduce conformational constraints that may enhance binding affinity and selectivity against specific biological targets. This concept is particularly relevant in the context of designing small molecule inhibitors for enzymes or receptors involved in disease pathways.

One of the key aspects that make 3-(1-aminocyclopropyl)-N-ethylbenzamide intriguing is its potential as a lead compound for further medicinal chemistry optimization. The presence of both an amine and an amide functional group provides multiple sites for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR). This flexibility is crucial in the iterative process of drug design, where subtle changes in the molecular structure can significantly alter biological activity. Researchers have been leveraging computational methods and high-throughput screening (HTS) to identify promising derivatives of this compound class.

Recent studies have highlighted the importance of understanding the three-dimensional structure of biological targets at an atomic level. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling have enabled researchers to visualize how small molecules interact with their intended targets. In the case of 3-(1-aminocyclopropyl)-N-ethylbenzamide, these methodologies have been instrumental in elucidating its binding mode within various protein or receptor structures. Such insights are critical for designing molecules that not only bind effectively but also exhibit favorable pharmacokinetic profiles.

The benzamide moiety is a well-known pharmacophore found in numerous approved drugs, known for its ability to modulate enzyme activity and receptor function. By incorporating this scaffold into 3-(1-aminocyclopropyl)-N-ethylbenzamide, researchers aim to harness its established biological activity while introducing novel structural features through the cyclopropylamine group. This approach has led to several promising candidates that are being evaluated for their therapeutic potential in various disease models.

In addition to its structural uniqueness, 3-(1-aminocyclopropyl)-N-ethylbenzamide has shown promise in preclinical studies as a potential therapeutic agent. Initial experiments have demonstrated its ability to modulate key signaling pathways implicated in diseases such as cancer, inflammation, and neurological disorders. The precise mechanism of action remains an area of active investigation, but preliminary data suggest that it may exert its effects through interactions with specific enzymes or receptors. Further research is needed to fully elucidate these mechanisms and to assess its potential as a single-agent therapy or in combination with other drugs.

The development of novel drug candidates is a complex and multifaceted process that requires careful consideration of both chemical properties and biological efficacy. 3-(1-aminocyclopropyl)-N-ethylbenzamide exemplifies how structural innovation can lead to compounds with unique properties that may address unmet medical needs. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.

One particularly exciting aspect of working with 3-(1-aminocyclopropyl)-N-ethylbenzamide is its potential for derivative development. By systematically modifying various functional groups within the molecule, researchers can explore a wide range of biological activities without abandoning the core pharmacophore responsible for initial interactions with biological targets. This approach allows for rapid iteration and optimization, which are essential components of modern drug discovery pipelines.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like 3-(1-aminocyclopropyl)-N-ethylbenzamide. These technologies enable researchers to predict biological activity based on molecular structure with unprecedented accuracy, thereby reducing the time and resources required for experimental validation. As computational methods continue to evolve, they will likely play an even greater role in guiding medicinal chemistry efforts toward more effective therapeutic agents.

In conclusion,3-(1-aminocyclopropyl)-N-ethylbenzamide represents a compelling example of how structural innovation can lead to novel drug candidates with significant therapeutic potential. Its unique combination of functional groups and structural features makes it an attractive starting point for further medicinal chemistry optimization. As research progresses, this compound will continue to be evaluated for its potential applications across multiple disease areas, contributing to advancements in pharmaceutical science.